![molecular formula C7H10INO B6262088 1-(iodomethyl)-2-azabicyclo[3.1.1]heptan-3-one CAS No. 2169645-78-5](/img/no-structure.png)
1-(iodomethyl)-2-azabicyclo[3.1.1]heptan-3-one
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Overview
Description
The compound “1-(iodomethyl)-2-azabicyclo[3.1.1]heptan-3-one” is a bicyclic compound with an iodomethyl group attached to it. Bicyclic compounds are a type of organic compound with two fused or bridged rings . The presence of an iodomethyl group suggests that this compound could be used in various organic reactions as a reagent or intermediate .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar bicyclic structures have been synthesized using photochemical reactions . The conversion of the readily available bicyclo[1.1.1]pentan-1-amine substructure to a wide range of poly-substituted bicyclo[3.1.1]pentan-1-amines using imine photochemistry has been reported .Molecular Structure Analysis
The molecular structure of this compound, based on its name, would be expected to consist of a bicyclic heptane (seven-carbon) ring system with an iodomethyl group attached to one carbon and a ketone functional group on another .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the iodomethyl and ketone groups. The iodomethyl group could potentially undergo various substitution reactions, while the ketone could be involved in addition reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure and functional groups. For example, the presence of an iodine atom could potentially increase the compound’s molecular weight and polarity .Scientific Research Applications
1-(Iodomethyl)-2-azabicyclo[3.1.1]heptan-3-one has been found to have a wide range of applications in the fields of organic synthesis, medicinal chemistry, and drug discovery. It is a versatile building block for the synthesis of complex molecular structures, and is also used as a reagent for various chemical reactions. For example, it can be used as a catalyst in the synthesis of polycyclic aromatic compounds, and as a protecting group in the synthesis of peptides. In addition, it has been used in the synthesis of various drugs, such as anti-cancer agents and antibiotics.
Mechanism of Action
1-(Iodomethyl)-2-azabicyclo[3.1.1]heptan-3-one is believed to act as an electrophile in the reaction with nucleophiles, such as amines and alcohols. It is also believed to act as a Lewis acid in the reaction with Lewis bases, such as carboxylic acids and amides. In addition, it has been found to act as a catalyst in the synthesis of polycyclic aromatic compounds.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects. It has been found to be an effective inhibitor of cytochrome P450 enzymes, and has been found to be an effective inhibitor of the enzyme acetylcholinesterase. In addition, it has been found to have anti-inflammatory and anti-tumor properties.
Advantages and Limitations for Lab Experiments
1-(Iodomethyl)-2-azabicyclo[3.1.1]heptan-3-one has several advantages for use in lab experiments. It is relatively inexpensive and widely available, and is also relatively stable under a variety of conditions. In addition, it is a versatile reagent for a variety of reactions, and can be used as a protecting group for the synthesis of peptides. However, it does have some limitations. It is sensitive to light and air, and can be easily oxidized. In addition, it can react with water, and can be toxic if inhaled or ingested.
Future Directions
The future of 1-(iodomethyl)-2-azabicyclo[3.1.1]heptan-3-one looks promising. It could be used as a key intermediate in the synthesis of complex molecules, such as peptides and polycyclic aromatic compounds. In addition, it could be used as a catalyst in the synthesis of drugs, such as anti-cancer agents and antibiotics. Finally, it could be used as an inhibitor of cytochrome P450 enzymes and acetylcholinesterase, and could be used to develop new therapeutic agents.
Synthesis Methods
1-(Iodomethyl)-2-azabicyclo[3.1.1]heptan-3-one can be synthesized by the reaction of methyl iodide with 1,2-azabicyclo[3.1.1]heptane in the presence of a base, such as potassium tert-butoxide. The reaction proceeds via a nucleophilic substitution reaction, with the methyl iodide acting as the nucleophile and the 1,2-azabicyclo[3.1.1]heptane acting as the electrophile. The reaction is typically carried out in an organic solvent, such as dichloromethane.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(iodomethyl)-2-azabicyclo[3.1.1]heptan-3-one involves the conversion of a starting material into an intermediate, which is then reacted with iodomethane to form the final product.", "Starting Materials": [ "Cyclohexanone", "Ammonium acetate", "Sodium hydroxide", "Iodomethane", "Acetic acid", "Hydrochloric acid", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Cyclohexanone is reacted with ammonium acetate and sodium hydroxide in water to form 2-azabicyclo[3.1.1]heptan-3-one.", "Step 2: The intermediate is then reacted with iodomethane in the presence of sodium hydroxide and acetic acid to form 1-(iodomethyl)-2-azabicyclo[3.1.1]heptan-3-one.", "Step 3: The product is purified by washing with hydrochloric acid and sodium chloride, followed by drying and recrystallization." ] } | |
CAS RN |
2169645-78-5 |
Molecular Formula |
C7H10INO |
Molecular Weight |
251.1 |
Purity |
95 |
Origin of Product |
United States |
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